Cas no 2168952-44-9 (7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane)
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
- 7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane
- 2168952-44-9
- EN300-1278737
-
- Inchi: 1S/C12H23NO/c1-4-10-5-8-13-12(14-10)7-6-11(2,3)9-12/h10,13H,4-9H2,1-3H3
- InChI Key: NVCMJOOCGLWKPH-UHFFFAOYSA-N
- SMILES: O1C(CC)CCNC21CCC(C)(C)C2
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 21.3Ų
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278737-1.0g |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane |
2168952-44-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278737-50mg |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane |
2168952-44-9 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1278737-100mg |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane |
2168952-44-9 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1278737-250mg |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane |
2168952-44-9 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1278737-500mg |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane |
2168952-44-9 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1278737-1000mg |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane |
2168952-44-9 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1278737-2500mg |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane |
2168952-44-9 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1278737-5000mg |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane |
2168952-44-9 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1278737-10000mg |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane |
2168952-44-9 | 10000mg |
$4852.0 | 2023-10-01 |
7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on 7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
7-Ethyl-2,2-Dimethyl-6-Oxa-10-Azaspiro[4.5]Decane
The compound 7-Ethyl-2,2-Dimethyl-6-Oxa-10-Azaspiro[4.5]Decane (CAS No: 2168952-44-9) is a unique organic structure that has garnered attention in the field of organic chemistry and pharmacology due to its complex spirocyclic framework and potential applications in drug design. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing a single atom, in this case, the oxygen and nitrogen atoms forming the spiro junction.
Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, particularly for their ability to mimic natural product scaffolds and enhance drug-like properties such as bioavailability and target selectivity. The spiro[4.5]decane system in this compound provides a rigid framework that can be further functionalized to explore its potential as a lead compound in drug discovery.
The synthesis of 7-Ethyl-2,2-Dimethyl-6-Oxa-10-Azaspiro[4.5]Decane involves a multi-step process that typically begins with the preparation of the spirocyclic core followed by functional group modifications. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization, to construct the spiro system efficiently. The presence of an ethyl group at position 7 and two methyl groups at position 2 introduces steric effects that can influence the compound's conformational flexibility and pharmacokinetic profile.
One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic relevance. For instance, recent advancements in asymmetric synthesis have enabled the construction of enantiomerically pure derivatives, which are crucial for studying stereochemical effects on biological activity. The integration of an azaspiro system into drug candidates has shown promise in targeting various disease states, including cancer and neurodegenerative disorders.
In terms of biological evaluation, 7-Ethyl-2,2-Dimethyl-6-Oxa-10-Azaspiro[4.5]Decane has been tested for its ability to modulate key enzymes and receptors involved in cellular signaling pathways. Preliminary assays indicate that this compound exhibits moderate inhibitory activity against certain kinase targets, suggesting its potential as a starting point for developing kinase inhibitors.
Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the spiro system contributes significantly to the molecule's ability to adopt favorable conformations for binding, thereby enhancing its affinity and selectivity.
The development of novel analogs based on this structure is an active area of research, with efforts focused on optimizing pharmacokinetic properties such as solubility and metabolic stability. By modifying substituents at strategic positions on the spirocyclic framework, researchers aim to strike a balance between potency and bioavailability, which are critical factors for successful drug candidates.
In conclusion, 7-Ethyl-2,2-Dimethyl-6-Oxa-10-Azaspiro[4.5]Decane represents a valuable addition to the arsenal of chemical tools available for exploring complex biological systems and developing innovative therapeutic agents. Its unique structural features and promising biological profile make it an attractive candidate for further investigation in both academic and industrial settings.
2168952-44-9 (7-ethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)